2-{5-[(E)-{2-[3-cyano-4-(methoxymethyl)-6-methylpyridin-2-yl]hydrazinylidene}methyl]furan-2-yl}benzoic acid

• Molecular Formula: C21H18N4O4
• Molecular Weight: 390.4 g/mol
• IUPAC Name: 2-[5-[(E)-[[3-cyano-4-(methoxymethyl)-6-methylpyridin-2-yl]hydrazinylidene]methyl]furan-2-yl]benzoic acid
• InChI: InChI=1S/C21H18N4O4/c1-13-9-14(12-28-2)18(10-22)20(24-13)25-23-11-15-7-8-19(29-15)16-5-3-4-6-17(16)21(26)27/h3-9,11H,12H2,1-2H3,(H,24,25)(H,26,27)/b23-11+
• InChI Key: XYCQBFBQCKFOFY-FOKLQQMPSA-N
• Isomeric SMILES: CC1=CC(=C(C(=N1)N/N=C/C2=CC=C(O2)C3=CC=CC=C3C(=O)O)C#N)COC
• Canonical SMILES: CC1=CC(=C(C(=N1)NN=CC2=CC=C(O2)C3=CC=CC=C3C(=O)O)C#N)COC

Description

2-{5-[(E)-{2-[3-CYANO-4-(METHOXYMETHYL)-6-METHYLPYRIDIN-2-YL]HYDRAZIN-1-YLIDENE}METHYL]FURAN-2-YL}BENZOIC ACID is a complex organic compound with a unique structure that includes a cyano group, a methoxymethyl group, and a pyridine ring

Preparation Methods

The synthesis of 2-{5-[(E)-{2-[3-CYANO-4-(METHOXYMETHYL)-6-METHYLPYRIDIN-2-YL]HYDRAZIN-1-YLIDENE}METHYL]FURAN-2-YL}BENZOIC ACID typically involves multiple steps, including the formation of intermediate compounds. The reaction conditions often require specific reagents and catalysts to achieve the desired product. Industrial production methods may involve optimizing these conditions to increase yield and purity.

Chemical Reactions Analysis

This compound can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different products.

Reduction: Reduction reactions can alter the functional groups present in the compound.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common reagents used in these reactions include oxidizing agents, reducing agents, and catalysts. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

2-{5-[(E)-{2-[3-CYANO-4-(METHOXYMETHYL)-6-METHYLPYRIDIN-2-YL]HYDRAZIN-1-YLIDENE}METHYL]FURAN-2-YL}BENZOIC ACID has several scientific research applications:

Chemistry: It can be used as a building block in organic synthesis.

Biology: The compound may have potential as a biochemical probe or in drug discovery.

Medicine: Research may explore its potential therapeutic effects or use as a diagnostic tool.

Industry: The compound could be used in the development of new materials or chemical processes.

Mechanism of Action

The mechanism of action of 2-{5-[(E)-{2-[3-CYANO-4-(METHOXYMETHYL)-6-METHYLPYRIDIN-2-YL]HYDRAZIN-1-YLIDENE}METHYL]FURAN-2-YL}BENZOIC ACID involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the context in which the compound is used.

Comparison with Similar Compounds

Similar compounds to 2-{5-[(E)-{2-[3-CYANO-4-(METHOXYMETHYL)-6-METHYLPYRIDIN-2-YL]HYDRAZIN-1-YLIDENE}METHYL]FURAN-2-YL}BENZOIC ACID include other pyridine derivatives and compounds with similar functional groups